1-(Cyclopropylsulfonyl)-3-(4-fluorophenyl)azepane
Description
1-(Cyclopropylsulfonyl)-3-(4-fluorophenyl)azepane, also known as CPAFA, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of azepanes, which are seven-membered nitrogen-containing heterocycles. CPAFA has gained attention due to its unique chemical structure and potential biological activity.
Scientific Research Applications
Synthesis and Organic Chemistry
Research on mono-fluorinated cyclopropanes and aziridines using α-fluorovinyl diphenyl sulfonium salt indicates the importance of such structures in synthesizing useful three-membered rings, showcasing their utility in organic synthesis (Hirotaki et al., 2013). Similarly, azepanes are utilized in synthesizing new families of room temperature ionic liquids, highlighting their potential in green chemistry applications (Belhocine et al., 2011).
Material Science and Engineering
Fluorinated sulfonated poly(arylene ether)s bearing semi-crystalline structures demonstrate significant potential in creating highly conducting and stable proton exchange membranes. These membranes have applications in fuel cells and other energy-related technologies, indicating the broader utility of fluorinated and sulfonated compounds in advanced material sciences (Kim et al., 2020).
Advanced Synthesis Techniques
The utilization of copper-catalyzed, N-directed distal C(sp3)-H functionalization towards the synthesis of azepanes showcases advanced techniques in creating structurally diverse compounds. This method allows for late-stage modification of pharmaceuticals and natural products, suggesting the importance of these techniques in medicinal chemistry research and development (Yang et al., 2022).
Electromaterials
The performance evaluation of poly 3-(phenylthiophene) derivatives as active materials for electrochemical capacitor applications exemplifies the exploration of fluorophenyl groups in developing energy storage solutions. These materials show promising results in achieving high energy and power densities, indicating their potential in battery technology and energy storage applications (Ferraris et al., 1998).
properties
IUPAC Name |
1-cyclopropylsulfonyl-3-(4-fluorophenyl)azepane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FNO2S/c16-14-6-4-12(5-7-14)13-3-1-2-10-17(11-13)20(18,19)15-8-9-15/h4-7,13,15H,1-3,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOIMHOSXXNVYCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)C2=CC=C(C=C2)F)S(=O)(=O)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclopropylsulfonyl)-3-(4-fluorophenyl)azepane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl 2-[1,7-dimethyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetate](/img/structure/B2472619.png)
![N-[4-(aminosulfonyl)phenyl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2472620.png)
![2-[1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one](/img/structure/B2472621.png)
![N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-3-methylbenzenesulfonamide](/img/structure/B2472622.png)
![(3-{[(4-Methoxyphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone](/img/structure/B2472624.png)
![Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate](/img/structure/B2472630.png)
![[2-(2-Methyl-4-pyridinyl)ethyl]amine dihydrochloride](/img/structure/B2472634.png)
![[2-[(2-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-ethoxyphenyl)methanone](/img/structure/B2472636.png)
![[4-chloro-3-(difluoromethyl)-1H-pyrazol-1-yl]acetic acid](/img/structure/B2472637.png)
![4-Methoxy-2-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine](/img/structure/B2472641.png)